BENGHE Foundational & Exploratory

Check Availability & Pricing

ML404: A Potent Modulator of the Mitochondrial
Permeability Transition Pore

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML404

Cat. No.: B13433146

An In-depth Technical Guide on the In Vitro Activity
of a Promising Research Compound

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of ML404, a
potent and selective inhibitor of the mitochondrial permeability transition pore (mtPTP). ML404,
also identified as Compound 38, has emerged as a significant tool for investigating the roles of
the mtPTP in cellular physiology and pathology. Its potential therapeutic applications span a
range of conditions, including multiple sclerosis (MS), amyotrophic lateral sclerosis (ALS),
Alzheimer's disease (AD), muscular dystrophies (MD), myocardial infarction, and stroke.

Quantitative Analysis of In Vitro Activity

The in vitro efficacy of ML404 has been characterized by several key quantitative metrics,
highlighting its potency and selectivity as an mtPTP inhibitor. The data summarized below is
derived from studies assessing its impact on mitochondrial function.
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Parameter Value Description

The half-maximal effective

concentration at which ML404
EC50 (Mitochondrial Swelling) 4.9 nM inhibits Ca2+-induced

mitochondrial swelling, a direct

indicator of mtPTP opening.

Measures the amount of Ca2+

. . . that mitochondria can
Calcium Retention Capacity

(CRC) 14.8-fold increase at 12.5 uM sequester before the mtPTP

opens. ML404 significantly

enhances this capacity.

) A direct comparison of potency
) 2.3-fold more effective than )
Relative Potency GNX.865 against another known mtPTP
inhibitor.

ML404 does not disrupt
mitochondrial coupling, a key
measure of mitochondrial
Selectivity >100 pM respiratory function, at
concentrations below 100 pM,
indicating a favorable

selectivity window.

Mechanism of Action

ML404 exerts its biological effects through the direct inhibition of the mitochondrial permeability
transition pore. The mtPTP is a high-conductance channel complex formed in the inner
mitochondrial membrane under conditions of cellular stress, particularly high levels of matrix
Ca2+ and oxidative stress. Pathological opening of the mtPTP leads to the dissipation of the
mitochondrial membrane potential, uncoupling of oxidative phosphorylation, mitochondrial
swelling, and the release of pro-apoptotic factors, ultimately culminating in cell death. By
inhibiting the mtPTP, ML404 helps maintain mitochondrial integrity and function, thereby
protecting cells from these detrimental outcomes.

Signaling Pathways and Experimental Workflows
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To visually represent the complex biological processes associated with ML404's mechanism of
action and the experimental procedures used to characterize it, the following diagrams have
been generated using the DOT language.

Mitochondrial Permeability Transition Pore (mtPTP)
Signaling
The mtPTP is a critical integrator of various cellular stress signals. Its regulation involves a

complex interplay of proteins and second messengers. The diagram below illustrates the key
components and signaling pathways that converge on the mtPTP.
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Caption: A simplified diagram of the mtPTP signaling pathway.

Experimental Workflow: Mitochondrial Swelling Assay
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The mitochondrial swelling assay is a fundamental technique to assess mtPTP opening. The
workflow involves isolating mitochondria, inducing mtPTP opening with calcium, and measuring
the change in absorbance over time.
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Preparation

1. Cell Culture

2. Mitochondria Isolation

5. Induce Swelling (e.g., CaClz2)

6. Measure Absorbance at 540 nm

7. Plot Absorbance vs. Time

8. Calculate EC50

Mitochondrial Swelling Assay Workflow

Preparation

1. Isolate Mitochondria

2. Prepare Assay Buffer with
Calcium Green-5N

4. Add Pulses of CaClz

5. Monitor Fluorescence

6. Plot Fluorescence vs. Time

7. Quantify Total Ca2* Uptake

Calcium Retention Capacity Assay Workflow

Click to download full resolution via product page
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 To cite this document: BenchChem. [ML404: A Potent Modulator of the Mitochondrial
Permeability Transition Pore]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13433146#ml404-in-vitro-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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